1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-[(5-methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H17N3O2/c1-3-12(16)15-6-4-14(5-7-15)9-11-8-10(2)17-13-11/h3,8H,1,4-7,9H2,2H3
• InChI Key: PIOLYOGECKNAJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2CCN(CC2)C(=O)C=C
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one, also known as MOPPP, is a chemical compound that has gained significant attention in scientific research. It is a piperazine derivative that has been synthesized and studied for its potential applications in various fields.

Scientific Research Applications

1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. This compound has also been studied for its potential use as a radiotracer in positron emission tomography (PET) imaging, which can provide valuable information about the function of the brain and other organs.

Mechanism of Action

1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one acts as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synapse, which can have various effects on the brain and body. This compound also has affinity for other receptors in the brain, including the serotonin transporter and the sigma-1 receptor.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied, depending on the dose and route of administration. Some of the effects that have been observed in animal studies include increased locomotor activity, decreased anxiety, and altered dopamine release. This compound has also been shown to have neuroprotective effects in certain models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one has several advantages as a research tool, including its high affinity for certain receptors in the brain, its ability to cross the blood-brain barrier, and its potential use as a radiotracer in PET imaging. However, there are also limitations to its use, including its potential toxicity at high doses and the need for specialized equipment and expertise to handle and administer the compound.

Future Directions

There are several future directions for research on 1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one, including further studies of its mechanism of action and its potential applications in the treatment of neurological disorders. Other areas of interest include the development of new synthesis methods for this compound and the exploration of its potential use as a radiotracer in other imaging modalities. Overall, this compound is a promising compound with many potential applications in scientific research.

Synthesis Methods

The synthesis of 1-[4-[(5-Methyl-1,2-oxazol-3-yl)methyl]piperazin-1-yl]prop-2-en-1-one involves several steps, including the reaction of 5-methyl-3-oxazolidinone with paraformaldehyde and piperazine to form 5-methyl-1,2-oxazol-3-ylmethylpiperazine. This intermediate product is then reacted with acetylacetone to form this compound. The synthesis of this compound has been optimized and improved over the years, leading to higher yields and greater purity of the final product.